Cas no 2680770-88-9 (tert-butyl N-5-cyano-2-(oxan-4-yl)pyrimidin-4-ylcarbamate)

• Product Name: tert-butyl N-5-cyano-2-(oxan-4-yl)pyrimidin-4-ylcarbamate
• CAS No: 2680770-88-9
• MF: C₁₅H₂₀N₄O₃
• MW: 304.344303131104
• CID: 5635011
• PubChem ID: 165929456
• Update Time: 2025-06-09

tert-butyl N-5-cyano-2-(oxan-4-yl)pyrimidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[5-cyano-2-(oxan-4-yl)pyrimidin-4-yl]carbamate
• EN300-28291136
• 2680770-88-9
• tert-butyl N-5-cyano-2-(oxan-4-yl)pyrimidin-4-ylcarbamate

• Inchi： 1S/C15H20N4O3/c1-15(2,3)22-14(20)19-13-11(8-16)9-17-12(18-13)10-4-6-21-7-5-10/h9-10H,4-7H2,1-3H3,(H,17,18,19,20)
• InChI Key： LNLAEQFRBVKYNG-UHFFFAOYSA-N
• SMILES： O1CCC(C2N=CC(C#N)=C(NC(=O)OC(C)(C)C)N=2)CC1

Computed Properties

• Exact Mass: 304.15354051g/mol
• Monoisotopic Mass: 304.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.1Ų

Additional information on tert-butyl N-5-cyano-2-(oxan-4-yl)pyrimidin-4-ylcarbamate

Introduction to Tert-butyl N-5-cyano-2-(oxan-4-yl)pyrimidin-4-ylcarbamate (CAS No. 2680770-88-9)

Tert-butyl N-5-cyano-2-(oxan-4-yl)pyrimidin-4-ylcarbamate, a compound with the chemical identifier CAS No. 2680770-88-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a cyano substituent, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further research and development.

The tert-butyl group, attached to the carbamate moiety, enhances the stability of the molecule and influences its solubility characteristics. This modification is particularly useful in pharmaceutical formulations where stability and bioavailability are critical factors. Additionally, the cyano group introduces a polar functional group that can interact with biological targets, thereby potentially enhancing the compound's binding affinity and efficacy.

The pyrimidine core of Tert-butyl N-5-cyano-2-(oxan-4-yl)pyrimidin-4-ylcarbamate is a well-studied scaffold in medicinal chemistry. Pyrimidine derivatives have been extensively explored for their roles in various biological processes, including DNA synthesis, enzyme inhibition, and signal transduction. The introduction of an oxan-4-yl group at the 2-position of the pyrimidine ring further diversifies its pharmacological profile. This substitution pattern has been shown to modulate the electronic properties of the ring, influencing its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with greater accuracy. These tools have been instrumental in understanding how Tert-butyl N-5-cyano-2-(oxan-4-yl)pyrimidin-4-ylcarbamate interacts with its potential targets at the molecular level. This knowledge is crucial for optimizing its pharmacological properties and developing novel therapeutic strategies.

In vitro studies have demonstrated promising results regarding the biological activity of Tert-butyl N-5-cyano-2-(oxan-4-yl)pyrimidin-4-ylcarbamate. Specifically, preliminary data suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. The mechanism of action appears to involve modulation of key signaling cascades that regulate immune responses. These findings are particularly relevant in the context of ongoing research aimed at developing novel anti-inflammatory agents.

The synthesis of Tert-butyl N-5-cyano-2-(oxan-4-y l)pyrimidin -4 - ylcarbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include condensation reactions, nucleophilic substitutions, and protection-deprotection strategies to introduce the desired functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research and development efforts.

The pharmacokinetic properties of Tert-butyl N -5 - cyano - 2 - ( oxan - 4 - y l ) py rimidin - 4 - yl carbamate are currently under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is essential for determining its therapeutic potential and optimizing dosing regimens. Preliminary studies suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability, which are favorable characteristics for a potential drug candidate.

The safety profile of Tert-butyl N -5 - cyano - 2 - ( oxan - 4 - y l ) py rimidin - 4 - yl carbamate is another critical aspect being evaluated during preclinical development. Comprehensive toxicology studies are being conducted to assess potential adverse effects at various doses. These studies aim to identify any safety concerns before moving into clinical trials and ensure that the compound can be used safely in humans.

The potential applications of Tert-butyl N -5 - cyano - 2 - ( oxan - 4 - y l ) py rimidin - 4 - yl carbamate extend beyond anti-inflammatory therapy. Researchers are exploring its potential use in other therapeutic areas, including oncology and neurodegenerative diseases. The structural versatility of this compound allows for further modifications that could tailor its pharmacological properties to specific disease indications.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been particularly useful in identifying how Tert-butyl N -5 - cyano - 2 - ( oxan - 4 - y l ) py rimidin - 4 - yl carbamate interacts with target proteins. These simulations provide insights into binding affinities, binding modes, and potential side effects, guiding medicinal chemists in designing more effective derivatives.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like Tert-butyl N -5 - cyano - 2 - ( oxan _ 4 _ y l ) py rimidin _ 4 _ yl carbamate . AI algorithms can analyze vast datasets to predict biological activity and optimize molecular structures efficiently. This approach has significantly reduced the time and resources required for hit identification and lead optimization.

The future prospects for Tert-butyl N _5 _ cyano _ 2 _ ( oxan _ 4 _ y l ) py rimidin _ 4 _ yl carbamate are promising given its unique structural features and preliminary biological activity. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical industries will be essential in advancing this compound towards clinical development.